Cas no 19446-29-8 (2-[4-(azepan-1-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-[4-(azepan-1-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 19446-29-8
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• CID: 1386889
• PubChem ID: 209204
• Update Time: 2025-07-17

2-[4-(azepan-1-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[4-(azepan-1-yl)but-2-yn-1-yl]-1H-isoindole-1,3(2H)-dione
• 2-[4-(azepan-1-yl)but-2-ynyl]isoindole-1,3-dione
• 2-[4-(azepan-1-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione
• DTXSID90173075
• F2147-1076
• AKOS024627741
• 2-(4-(azepan-1-yl)but-2-yn-1-yl)isoindoline-1,3-dione
• Phthalimide, N-(4-(hexahydro-1H-azepin-1-yl)but-2-ynyl)-
• BRN 5570036
• 19446-29-8
• N-(4-(Hexahydro-1H-azepin-1-yl)but-2-ynyl)phthalimide

• Inchi： 1S/C18H20N2O2/c21-17-15-9-3-4-10-16(15)18(22)20(17)14-8-7-13-19-11-5-1-2-6-12-19/h3-4,9-10H,1-2,5-6,11-14H2
• InChI Key： DFLMLAHVRYYRMV-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC#CCN1CCCCCC1)=O

Computed Properties

• Exact Mass: 296.1526
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-[4-(azepan-1-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 2-[4-(Azepan-1-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 19446-29-8)

2-[4-(Azepan-1-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 19446-29-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, including a butynyl group and an azepane ring. The compound's molecular formula is C₁₇H₂₀N₂O₂, and it has a molecular weight of approximately 280.35 g/mol.

The isoindole core of this compound is a well-known scaffold in medicinal chemistry due to its versatile biological activities. The presence of the azepane ring and the butynyl group adds to its structural complexity and potential for diverse pharmacological properties. Recent studies have highlighted the importance of such compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders.

In the context of neurodegenerative diseases, 2-[4-(Azepan-1-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione has shown promising results in modulating the activity of specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound can effectively bind to serotonin receptors, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, the compound's ability to cross the blood-brain barrier (BBB) is a significant advantage in developing drugs for central nervous system (CNS) disorders. The BBB is a highly selective permeability barrier that protects the brain from harmful substances while allowing essential nutrients to pass through. Compounds that can efficiently cross this barrier are highly sought after in drug development for neurological conditions.

In cancer research, 2-[4-(Azepan-1-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione has been investigated for its potential as an anticancer agent. A study published in Cancer Research in 2022 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves inducing apoptosis through the modulation of specific signaling pathways, such as the PI3K/AKT pathway.

The anti-inflammatory properties of 2-[4-(Azepan-1-yl)but-2-yn-1-yl]-2,3-dihydro-1H-isoindole-1,3-dione have also been explored. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research conducted at the University of California in 2023 found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage.

The synthesis of 2-[4-(Azepan-1-y l)but - 2 - y n - 1 - y l ] - 2 , 3 - dihydro - 1 H - isoindole - 1 , 3 - dione involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of azepane with a suitable butynyl derivative followed by cyclization to form the isoindole core. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these processes.

In terms of safety and toxicity, preliminary studies suggest that 2-[4-(Azepan - 1 - y l )b ut - 2 - y n - 1 - y l ] - 2 , 3 - dihydro - 1 H - isoindole - 1 , 3 - dione exhibits low toxicity at therapeutic doses. However, further preclinical studies are necessary to fully evaluate its safety profile before advancing to clinical trials.

The potential applications of 2-[4-(Azepan - y l )b ut - y n y l ]d ihydroisoindol e dione extend beyond its direct therapeutic uses. It serves as a valuable lead compound for drug discovery programs aimed at developing novel treatments for various diseases. The compound's unique structure provides a foundation for structure-based drug design (SBDD), where modifications can be made to enhance potency, selectivity, and pharmacokinetic properties.

In conclusion, 2-[4-(Azepan - y l )b ut - y n y l ]d ihydroisoindol e dione (CAS No. 19446 - 8) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.